Cas no 1396761-82-2 (N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide)

• Product Name: N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide
• CAS No: 1396761-82-2
• MF: C₁₉H₂₂ClF₂N₃O₂S
• MW: 429.911689281464
• CID: 5405739
• Update Time: 2025-06-15

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-1-(2,5-difluorophenyl)methanesulfonamide
• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide

• Inchi： 1S/C19H22ClF2N3O2S/c20-16-1-4-18(5-2-16)25-11-9-24(10-12-25)8-7-23-28(26,27)14-15-13-17(21)3-6-19(15)22/h1-6,13,23H,7-12,14H2
• InChI Key： OVNDVKGHLXEZAV-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1F)S(NCCN1CCN(C2=CC=C(Cl)C=C2)CC1)(=O)=O

Additional information on N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide: A Comprehensive Overview

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide (CAS No. 1396761-82-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including a chlorophenyl moiety, a piperazine ring, and a difluorophenyl substituent. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The chemical structure of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide is characterized by its intricate arrangement of aromatic and heterocyclic rings. The chlorophenyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells. The piperazine ring, on the other hand, confers flexibility and can form hydrogen bonds with biological macromolecules, thereby influencing the compound's binding affinity and selectivity. The difluorophenyl substituent adds further complexity by modulating the electronic properties of the molecule, which can affect its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against certain ion channels and receptors involved in neuronal signaling. For instance, it has been reported to modulate calcium channels and GABA receptors, which are key players in conditions such as epilepsy and anxiety disorders. These findings suggest that N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide could serve as a lead compound for the development of novel anticonvulsant and anxiolytic drugs.

In addition to its neurological applications, N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound possesses antiproliferative properties against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with cell cycle progression and inducing apoptosis. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings open up new avenues for exploring N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide as a potential anticancer agent.

The pharmacokinetic properties of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide have also been extensively studied. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it shows minimal toxicity at therapeutic doses, which is a critical factor for its clinical development.

To further elucidate the biological activities of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural features that are essential for its biological effects. For example, the presence of the chlorophenyl group appears to be crucial for its anticonvulsant activity, while the difluorophenyl substituent plays a significant role in its antiproliferative properties. Understanding these SAR relationships is vital for optimizing the compound's potency and selectivity through rational drug design.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and favorable clinical outcomes. However, more extensive studies are needed to fully assess its therapeutic potential across different patient populations.

In conclusion, N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2,5-difluorophenyl)methanesulfonamide (CAS No. 1396761-82-2) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure endows it with diverse biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in treating neurological disorders and cancer.